Cas no 124537-28-6 (prohexadione-calcium)
prohexadione-calcium structure
Product Name:prohexadione-calcium
CAS No:124537-28-6
MF:C20H22CaO10
MW:462.5
CID:91584
Update Time:2020-07-16
prohexadione-calcium Chemical and Physical Properties
Names and Identifiers
-
- prohexadione-calcium
- 3-Oxido-5-oxo-4-propionylcyclohex-3-enecarboxylic acid calcium salt
- PROHEXADION-CALCIUM
-
- Inchi: InChI=1S/2C10H12O5.Ca/c2*1-2-6(11)9-7(12)3-5(10(14)15)4-8(9)13;/h2*5,9H,2-4H2,1H3,(H,14,15);/q;;+2/p-2
- InChI Key: SAZAPFZGSHYFGB-UHFFFAOYSA-L
- SMILES: [Ca+2].O=C1C(C(CC)=O)C(CC(C(=O)[O-])C1)=O.O=C1C(C(CC)=O)C(CC(C(=O)[O-])C1)=O
Computed Properties
- Exact Mass: 462.08400
Experimental Properties
- Melting Point: 360℃
- PSA: 155.02000
- LogP: 0.27480
prohexadione-calcium Related Literature
-
Yan Liu,Shu-Xi Jing,Shi-Hong Luo,Sheng-Hong Li Nat. Prod. Rep. 2019 36 626
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